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Compound of Interest

Compound Name: TCS 2314

Cat. No.: B15603953 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction TCS 2314 is a potent and selective antagonist of the integrin very late antigen-4

(VLA-4; α4β1), with an IC50 value of 4.4 nM.[1][2][3] By inhibiting VLA-4, TCS 2314 effectively

blocks the activation and recruitment of inflammatory cells, making it a valuable tool for

research in immunology, inflammation, and related therapeutic areas.[1][2][3] Accurate and

consistent preparation of a stock solution is the first critical step for reliable experimental

results. Dimethyl sulfoxide (DMSO) is the recommended solvent for TCS 2314, demonstrating

high solubility.[2][4][5] This document provides a detailed protocol for the preparation, storage,

and handling of TCS 2314 stock solutions in DMSO.

Quantitative Data Summary
The key properties of TCS 2314 are summarized in the table below. Note that the batch-

specific molecular weight, found on the product vial or Certificate of Analysis, should always be

used for precise calculations.
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Parameter Value Reference

IUPAC Name

2-[1-[(3S)-4-[2-[4-[(2-

methylphenyl)carbamoylamino]

phenyl]acetyl]morpholine-3-

carbonyl]piperidin-4-yl]acetic

acid

[4]

Molecular Formula C₂₈H₃₄N₄O₆ [1][3][4]

Molecular Weight 522.59 g/mol [1][3][5]

CAS Number 317353-73-4 [1][2][4]

Purity ≥98% by HPLC [2][5]

Solubility in DMSO ≤ 52.26 mg/mL; ≤ 100 mM [1][5]

Solubility in Ethanol ≤ 26.13 mg/mL; ≤ 50 mM [5]

Storage (Solid)

Room Temperature (RT) or

-20°C for long-term (months to

years)

[1][4]

Storage (DMSO Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the preparation of a 10 mM stock solution of TCS 2314 in DMSO. The final

concentration can be adjusted based on experimental needs.

Materials:

TCS 2314 powder (batch-specific molecular weight noted)

Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)

Sterile, tightly sealed vials (e.g., amber glass or polypropylene cryovials)
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Calibrated analytical balance

Precision micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-dissolution Preparation:

Before opening, allow the vial of TCS 2314 powder to equilibrate to room temperature for

at least 60 minutes. This prevents condensation of atmospheric moisture onto the

compound.

Ensure that the DMSO used is anhydrous, as DMSO is highly hygroscopic and absorbed

water can significantly reduce the solubility of the compound.[6] Use a fresh, sealed bottle

of anhydrous DMSO for best results.[6]

Calculation:

To prepare a 10 mM stock solution, the required mass of TCS 2314 and volume of DMSO

must be calculated. The formula for this calculation is: Mass (mg) = Desired Concentration

(mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 522.59 g/mol / 1000 = 5.23 mg

Therefore, you will need to weigh 5.23 mg of TCS 2314 and dissolve it in 1 mL of

anhydrous DMSO.

Dissolution:
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Carefully weigh the calculated amount of TCS 2314 powder and place it into a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

Tightly cap the vial and vortex thoroughly for 2-5 minutes until the solid is completely

dissolved.[6]

Visually inspect the solution against a light source to ensure there are no visible

particulates.

If dissolution is slow, brief sonication (5-10 minutes) or gentle warming of the solution (to

37°C) can be used to aid dissolution.[6]

Storage and Aliquoting:

For optimal stability and to avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.[6]

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).[1]

Clearly label all aliquots with the compound name, concentration, date of preparation, and

solvent.

Safety Precautions:

Always handle TCS 2314 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact. If

contact occurs, wash the affected area thoroughly with water.

Visualizations
The following diagrams illustrate the experimental workflow for stock solution preparation and

the biological mechanism of TCS 2314.
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Caption: Workflow for preparing TCS 2314 stock solution.
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Caption: Mechanism of action of TCS 2314 as a VLA-4 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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